Cas no 1173206-16-0 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine)

• Product Name: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
• CAS No: 1173206-16-0
• MF: C₁₀H₁₆BN₃O₂
• MW: 221.063941955566
• CID: 1036138
• PubChem ID: 45785836
• Update Time: 2025-08-04

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
• 2-AMINOPYRIMIDIN-4-YLBORONIC ACID PINACOL ESTER
• 2-AMINOPYRIMIDINE-4-BORONIC ACID PINACOL ESTER
• DTXSID90671309
• (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
• AKOS015947517
• SY017032
• DB-241394
• 1173206-16-0
• VSUSXIKKYBQZAG-UHFFFAOYSA-N
• SCHEMBL466348
• AB59663
• CS-0098389
• MFCD10697459
• D75922

• MDL： MFCD10697459
• Inchi： 1S/C10H16BN3O2/c1-9(2)10(3,4)16-11(15-9)7-5-6-13-8(12)14-7/h5-6H,1-4H3,(H2,12,13,14)
• InChI Key： VSUSXIKKYBQZAG-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(N)N=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 221.13400
• Monoisotopic Mass: 221.1335569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• PSA: 70.99000
• LogP: 0.28810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine

Introduction to 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine and Its Significance in Modern Medicinal Chemistry

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine, with the CAS number 1173206-16-0, represents a compound of considerable interest in the realm of medicinal chemistry. This boron-containing heterocyclic amine has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of a tetramethyl-1,3,2-dioxaborolan moiety at the pyrimidine ring endows the molecule with distinctive reactivity, making it a valuable intermediate in cross-coupling reactions essential for drug synthesis.

The compound's structure is characterized by a pyrimidine core substituted with an amine group at the 2-position and a boronic ester functionality at the 4-position. This configuration is particularly advantageous for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that enables the formation of carbon-carbon bonds under mild conditions. The tetramethyl substitution on the dioxaborolane ring enhances stability while maintaining high reactivity, making it an ideal candidate for pharmaceutical applications where selectivity and efficiency are paramount.

In recent years, boron-containing compounds have emerged as pivotal players in medicinal chemistry. Their ability to interact with biological targets through multiple mechanisms has led to significant advancements in drug discovery. For instance, 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine has been explored as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyrimidine scaffold is particularly relevant here, as it mimics natural nucleobases and can be incorporated into active sites of enzymes with high affinity.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. The boronic ester functionality allows for facile introduction into complex molecular architectures through palladium-catalyzed reactions. This adaptability has been leveraged in the development of targeted therapies where precise molecular modifications are required to enhance pharmacokinetic properties or improve binding affinity to biological receptors. Recent studies have demonstrated its utility in generating libraries of pyrimidine-based inhibitors for small molecule screening programs.

The pharmaceutical industry has increasingly recognized the importance of boron-containing heterocycles due to their unique chemical properties and biological activities. 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine exemplifies this trend by serving as a versatile building block for drug discovery initiatives. Its incorporation into lead compounds has shown promise in preclinical studies for disorders ranging from oncology to neurodegenerative diseases. The compound's ability to undergo regioselective transformations while maintaining functional group compatibility makes it indispensable in synthetic chemists' toolkits.

The synthesis of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine involves multi-step processes that highlight its synthetic utility. Key steps typically include halogenation followed by borylation using organoboron reagents under palladium catalysis. The tetramethyl substituents on the dioxaborolane ring play a crucial role in directing these reactions favorably while minimizing side products. This synthetic pathway underscores the compound's robustness and reliability as an intermediate in large-scale drug production.

From a mechanistic standpoint, the reactivity of this compound is governed by principles that are well-established in organoboron chemistry but applied with novel heterocyclic systems like pyrimidines. The boronic ester is highly reactive toward transition metal catalysts such as palladium complexes (e.g., Pd(PPh₃)₄), enabling efficient cross-coupling with aryl or vinyl halides to construct biaryl or enyne motifs. Such transformations are fundamental in generating structurally diverse molecules with tailored biological activities.

The potential therapeutic applications of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine extend beyond kinase inhibitors. Researchers have explored its use as a scaffold for developing antiviral agents and antimicrobial compounds where pyrimidine derivatives exhibit inhibitory effects against viral polymerases or bacterial enzymes. The compound's dual functionality—both an amine group for further derivatization and a boronic ester for cross-coupling—makes it exceptionally adaptable for such applications.

In conclusion,4-(4,4,44,55,Tetramethyl)-1,32,dioxaborolan)-22-amine (CAS no: 1173206-16-0) stands as a testament to the innovative potential inherent in boron-containing heterocycles for medicinal chemistry research and drug development. Its structural features enable diverse synthetic strategies while offering promising avenues for therapeutic intervention across multiple disease areas. As our understanding of molecular interactions deepens, this compound will likely continue to inspire new discoveries that advance human health.